2-(benzyloxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C16H23NO3S/c1-19-16(7-9-21-10-8-16)13-17-15(18)12-20-11-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,17,18)
• InChI Key: RWMTVRUIUFLBLY-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)COCC2=CC=CC=C2
• Molecular Formula: C16H23NO3S
• Molecular Weight: 309.4 g/mol

Description

2-(benzyloxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide, also known as BMTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMTA is a small molecule that belongs to the class of acetamides and has a molecular weight of 365.5 g/mol.

Scientific Research Applications

• Pharmaceutical Intermediate Applications :

  • 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, closely related to the compound , is used as an intermediate in the production of pharmaceutically effective 4-hydroxypyrrolidin-2-1-yl acetamide (Fort, 2002).

• Crystal Structure and Anticonvulsant Activity :

  • The crystal structure of related compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, demonstrates characteristics like linearly extended conformation and hydrogen bonding, which are important for their anticonvulsant activities (Camerman, Hempel, Mastropaolo & Camerman, 2005).

• Antimicrobial and Antioxidant Properties :

  • Compounds with structural similarities have been synthesized and shown potent antimicrobial and antioxidant activities. This includes the use of chalcones and substituted ortho-phenylenediamine in their synthesis (Naraboli & Biradar, 2017).

• Carbohydrate Chemistry and Synthesis :

  • In carbohydrate chemistry, related compounds like methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside have been used for synthesizing various glycosides, illustrating the role of these compounds in complex organic synthesis (Jeanloz, Walker & Sinaỹ, 1968).

• Potential in Cardiovascular Therapeutics :

  • Similar benzopyran-based compounds, such as N-(2-Dimethoxymethyl-3-hydroxy-2-methyl-6-nitro-3,4-dihydro-2H-1-benzopyran-4-yl)acetamide, have shown potential as potassium-channel openers with cardiovascular therapeutic activities (Yoon, Yoo & Shin, 1998).